Cas no 1312-81-8 (Lanthanum(III) Oxide)

• Product Name: Lanthanum(III) Oxide
• CAS No: 1312-81-8
• MF: La₂O₃
• MW: 325.809205055237
• MDL: MFCD00011071
• CID: 41194
• PubChem ID: 253661566
• Update Time: 2025-06-19

Lanthanum(III) Oxide Chemical and Physical Properties

Names and Identifiers

• Lanthanum oxide
• LANTHANUM(+3)OXIDE
• LANTHANUM(III) OXIDE
• dilanthanumoxide
• dilanthanumtrioxide
• Lanthana
• lanthania(la2o3)
• lanthanumoxide(la2o3)
• lanthanumsesquioxide
• Lanthanumtrioxide
• lanthania
• Lanthanum (III) oxide (99.999 La) (REO) PURATREM
• LanthanumoxidePURATREM
• LanthanumoxideREOwhitepowder
• lanthuium trioxide
• LANTHANUM OXIDE, NANOPOWDER, &amp
• LANTHANUM OXIDE, FOR AAS
• Lanthanum oxide,SP
• lathania
• Lanthanoxid
• Lanthan oxide
• LANTHANUM OXICE
• LanthanumOxideGr
• nanometer lanthanum oxide
• Dilanthanum oxide
• AC2338
• AKOS030228233
• Lanthanum oxide (La2O3)
• lanthanum(3+);oxygen(2-)
• Dilanthanum trioxide
• Lanthanum trioxide
• Q417250
• Lanthanum(III)Oxide
• EC 215-200-5
• Lanthanum sesquioxide
• UNII-4QI5EL790W
• SY010043
• 1312-81-8
• 4QI5EL790W
• MRELNEQAGSRDBK-UHFFFAOYSA-N
• LANTHANUM OXYDATUM
• EINECS 215-200-5
• Lanthanum(3+) oxide
• Lanthania (La2O3)
• LANTHANUM OXIDE [MI]
• DTXCID4030209
• La(2)O(3)
• 215-200-5
• Lanthanum oxide powder (300~500 nm)
• 682-684-6
• Lanthanum oxide nanopowder (100 nm)
• Lanthanum(III) Oxide

• MDL： MFCD00011071
• Inchi： 1S/2La.3O/q2*+3;3*-2
• InChI Key： MRELNEQAGSRDBK-UHFFFAOYSA-N
• SMILES： [La+3].[La+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 323.7987
• Monoisotopic Mass: 325.79744
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: White orthorhombic or amorphous powder. Nearly white powder, rhombohedral or amorphous, hexagonal (a) structure, a = 3.945 × 10-10m, C = 6.151 × 10-10m.
• Density: 6.51 g/mL at 25 °C(lit.)
• Melting Point: 2315 ºC
• Boiling Point: 4200 ºC
• Flash Point: 4200°C
• Refractive Index: 1.88
• PH: 9.0 (50g/l, H2O, 20℃)(slurry)
• Solubility: Insoluble in water. Soluble in dilute acid.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 85.5
• LogP: -0.30600
• Merck: 5363
• Sensitiveness: Hygroscopic
• Solubility: It is slightly soluble in water and easily soluble in acid to form corresponding salts.

Lanthanum(III) Oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： R36
• Safety Instruction： S26;S39
• RTECS：OE5330000
• Hazardous Material Identification：
• Risk Phrases：R36
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lanthanum(III) Oxide

Lanthanum(III) Oxide (CAS No. 1312-81-8): Comprehensive Overview and Recent Applications

Lanthanum(III) Oxide, with the chemical formula La₂O₃, is a white crystalline powder that has garnered significant attention in various scientific and industrial applications due to its unique chemical and physical properties. As a key component in multiple high-tech industries, this compound has been extensively studied for its role in catalysis, luminescence, and material science. The CAS number 1312-81-8 uniquely identifies this substance, ensuring precise classification and regulatory compliance in global markets.

The versatility of Lanthanum(III) Oxide stems from its large ionic radius and trivalent oxidation state, which make it an excellent candidate for a wide range of applications. In recent years, researchers have been exploring its potential in advanced materials, particularly in the development of nanomaterials and thin films. These applications leverage the compound's ability to stabilize other oxides and enhance the performance of ceramic materials.

One of the most promising areas of research involving Lanthanum(III) Oxide is its use as a catalyst or catalyst support. Studies have demonstrated that La₂O₃ can significantly improve the efficiency of various chemical reactions by providing a stable surface for reactants to interact. For instance, it has been shown to enhance the selectivity and yield in hydrocarbon conversion processes, making it valuable in petrochemical industries. The compound's high thermal stability further contributes to its suitability for such harsh environments.

Another emerging field where Lanthanum(III) Oxide is making strides is in the realm of luminescent materials. Due to its ability to dopant other host materials with rare-earth elements, La₂O₃ has become a crucial component in phosphors used for display technologies and lighting solutions. Recent advancements have focused on optimizing the doping process to achieve higher luminous efficiency and longer operational lifespans. This has opened up new possibilities for energy-efficient lighting systems and high-resolution display screens.

The material science applications of Lanthanum(III) Oxide are equally fascinating. Researchers have been investigating its use as a dielectric material in electronic devices, where its high dielectric constant and low loss tangent make it an ideal candidate for capacitors and resonators. Additionally, its role as a stabilizer in perovskite-type oxides has been explored for enhancing the performance of solid-state batteries. These developments highlight the compound's potential to contribute to next-generation energy storage solutions.

In the context of environmental science, Lanthanum(III) Oxide has shown promise as an adsorbent for removing heavy metals from wastewater. Its ability to bind with contaminants like lead and cadmium makes it an effective tool for water purification processes. Recent studies have also explored its use in carbon capture technologies, where it can help sequester CO₂ from industrial emissions. Such applications underscore the compound's importance in sustainable technologies.

The synthesis of high-purity Lanthanum(III) Oxide remains a critical challenge due to the presence of impurities that can affect its performance in various applications. Advanced synthetic methods, such as sol-gel processing and hydrothermal techniques, have been developed to produce crystals with minimal defects. These methods not only improve the quality of La₂O₃ but also open up new avenues for customization based on specific application requirements.

The future prospects of Lanthanum(III) Oxide are vast, with ongoing research focusing on expanding its utility across multiple domains. Innovations in nanotechnology are expected to unlock new properties of this compound, further broadening its range of applications. As industries continue to seek advanced materials with superior performance characteristics, La₂O₃ is poised to play a pivotal role in shaping technological advancements.